Cas no 648417-02-1 (1H-Indole-2-carbonitrile, 4,6-dichloro-)

1H-Indole-2-carbonitrile, 4,6-dichloro- structure
648417-02-1 structure
Product Name:1H-Indole-2-carbonitrile, 4,6-dichloro-
CAS No:648417-02-1
MF:C9H4Cl2N2
MW:211.047459602356
CID:415258
PubChem ID:71378507
Update Time:2025-04-19

1H-Indole-2-carbonitrile, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carbonitrile, 4,6-dichloro-
    • 4,6-dichloro-1H-indole-2-carbonitrile
    • 648417-02-1
    • SCHEMBL20505476
    • DTXSID40801119
    • Inchi: 1S/C9H4Cl2N2/c10-5-1-8(11)7-3-6(4-12)13-9(7)2-5/h1-3,13H
    • InChI Key: XKHIUSDROWKNFR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1C=C(C#N)N2)Cl

Computed Properties

  • Exact Mass: 209.9751535g/mol
  • Monoisotopic Mass: 209.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.6Ų

1H-Indole-2-carbonitrile, 4,6-dichloro- Pricemore >>

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